Cas no 479206-20-7 (1-amino-2,3-dihydro-1H-inden-4-ol)

• Product Name: 1-amino-2,3-dihydro-1H-inden-4-ol
• CAS No: 479206-20-7
• MF: C₉H₁₁NO
• MW: 149.189742326736
• MDL: MFCD09947535
• CID: 1017280
• PubChem ID: 14873465
• Update Time: 2024-11-02

1-amino-2,3-dihydro-1H-inden-4-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-4-ol, 1-amino-2,3-dihydro- (9CI)
• 1-amino-2,3-dihydro-1H-Inden-4-ol
• 1-Amino-4-indanol
• 1-Amino-2,12-dimethyl-3,13-dioxo-2,3,5,6,12,13-hexahydro(1)benzothiepino(5,4-c)(2,7)naphthyridine-4-carbonitrile
• 1-Amino-2,12-dimethyl-3,13-dioxo-2,3,5,6,12,13-hexahydro[1]benzothiepino[5,4-c][2,7]naphthyridine-4-carbonitrile
• 1-amino-2,12-dimethyl-3,13-dioxo-2,3,5,6,12,13-hexahydro-benzo[2,3]thiepino[4,5-c][2,7]naphthyridine-4-carbonitrile
• AC1L7LYT
• AG-G-86278
• CTK5D6634
• CS-0452852
• 1H-Inden-4-ol,1-amino-2,3-dihydro-(9ci)
• SCHEMBL4202381
• 1-Amino-indan-4-ol
• 1-Aminoindan-4-ol
• N11146
• AKOS016905370
• CHEMBL1189921
• SB37311
• SB31671
• Z317054124
• AKOS000193176
• SB32044
• EN300-67621
• MFCD09947535
• 479206-20-7
• FT-0768546
• DA-29830
• 1-amino-2,3-dihydro-1H-inden-4-ol

• MDL： MFCD09947535
• Inchi： 1S/C9H11NO/c10-8-5-4-7-6(8)2-1-3-9(7)11/h1-3,8,11H,4-5,10H2
• InChI Key： GWFKPABLUSNUAP-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=C1CCC2N

Computed Properties

• Exact Mass: 149.084063974g/mol
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes